Cas no 2138526-87-9 (3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol)

• Product Name: 3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol
• CAS No: 2138526-87-9
• MF: C₁₁H₂₁F₂NO
• MW: 221.287350416183
• CID: 6577155
• PubChem ID: 165491778
• Update Time: 2025-07-17

3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138526-87-9
• 3-[(2,2-difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol
• EN300-1160194
• 3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol

• Inchi： 1S/C11H21F2NO/c1-3-8-4-5-9(15)6-10(8)14(2)7-11(12)13/h8-11,15H,3-7H2,1-2H3
• InChI Key： ANPSHHORMDNSGB-UHFFFAOYSA-N
• SMILES： FC(CN(C)C1CC(CCC1CC)O)F

Computed Properties

• Exact Mass: 221.15912062g/mol
• Monoisotopic Mass: 221.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol

Comprehensive Overview of 3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol (CAS No. 2138526-87-9)

The compound 3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol (CAS No. 2138526-87-9) is a fluorinated cyclohexanol derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2,2-difluoroethyl and methylamino moieties, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and lipophilicity. 3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol exemplifies this trend, as its difluoroethyl group contributes to improved pharmacokinetic properties. This aligns with the growing focus on sustainable fluorination techniques, a hot topic in green chemistry. Users frequently search for terms like "fluorine in drug design" or "advantages of difluoroethyl groups," reflecting the compound's relevance in modern medicinal chemistry.

The synthesis of CAS No. 2138526-87-9 typically involves multi-step organic transformations, including reductive amination and selective fluorination. These methods are often optimized for scalability, addressing the industry's need for cost-effective production. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, a critical step for quality control in pharmaceutical manufacturing. Such details are frequently queried in search engines, with phrases like "NMR peaks for fluorinated cyclohexanols" gaining traction.

Beyond pharmaceuticals, 3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol has potential applications in advanced materials. Its rigid cyclohexane core and polar hydroxyl group make it a versatile building block for liquid crystals or polymeric additives. This versatility resonates with searches for "fluorinated materials for electronics" or "cyclohexanol derivatives in polymers," highlighting its interdisciplinary appeal.

Safety and regulatory compliance are paramount for CAS No. 2138526-87-9. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Researchers often seek information on "storage conditions for fluorinated amines" or "stability of cyclohexanol derivatives," underscoring the need for accessible technical data. Suppliers typically provide material safety data sheets (MSDS) to address these concerns.

In conclusion, 3-[(2,2-Difluoroethyl)(methyl)amino]-4-ethylcyclohexan-1-ol represents a compelling case study in the intersection of fluorine chemistry and functional molecule design. Its dual utility in life sciences and materials engineering positions it as a compound of enduring interest, reflected in the steady volume of related search queries and academic citations.